N-[(3-nitrophenyl)carbamothioyl]propanamide

Specification

• CAS No.: 364340-10-3
• Molecular Formula: C10H11N3O3S
• Molecular Weight: 253.28
• IUPAC Name: N-[(3-nitrophenyl)carbamothioyl]propanamide
• Standard InChI: InChI=1S/C10H11N3O3S/c1-2-9(14)12-10(17)11-7-4-3-5-8(6-7)13(15)16/h3-6H,2H2,1H3,(H2,11,12,14,17)
• Standard InChI Key: ABZWIUAXRUJNRU-UHFFFAOYSA-N
• SMILES: CCC(=O)NC(=S)NC1=CC(=CC=C1)[N+](=O)[O-]

Introduction

N-[(3-nitrophenyl)carbamothioyl]propanamide is a chemical compound with the molecular formula C10H11N3O3S and a molecular weight of 253.28 g/mol. It is also known by other names such as N-((3-Nitrophenyl)carbamothioyl)propionamide, 1-(3-Nitro-phenyl)-3-propionyl-thiourea, and 1-(3-NITROPHENYL)-3-PROPANOYLTHIOUREA. This compound belongs to the class of carbamothioyl derivatives, which are of interest in various chemical and biological studies due to their potential applications.

Biological Activities

While specific biological activities of N-[(3-nitrophenyl)carbamothioyl]propanamide have not been extensively documented, compounds with similar structures have shown promise in various biological applications. For instance, thiophenecarboxamide derivatives have been studied for their antitubercular properties, where they inhibit the CTP synthetase PyrG in Mycobacterium tuberculosis. Although N-[(3-nitrophenyl)carbamothioyl]propanamide itself has not been reported to have such activities, its structural similarity to these compounds suggests potential avenues for investigation.

Synthesis and Applications

The synthesis of N-[(3-nitrophenyl)carbamothioyl]propanamide typically involves the reaction of 3-nitroaniline with a carbamothioylating agent, followed by condensation with propanoyl chloride. This process can be optimized to yield the desired compound with high purity.